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Compound of Interest

Compound Name: 6,8-Cyclo-1,4-eudesmanediol

Cat. No.: B206537 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
6,8-Cyclo-1,4-eudesmanediol is a sesquiterpenoid natural product belonging to the

eudesmane class. First identified from the branches of Eucalyptus robusta Smith, this bicyclic

diol has a unique tricyclic skeleton due to a cyclopropyl ring. While the initial discovery and full

characterization details remain in less accessible literature, this guide synthesizes the currently

available chemical and biological data. This document provides a summary of its known

properties, and where primary data is unavailable, it outlines the general experimental

methodologies used for the isolation and characterization of similar compounds. At present,

definitive information regarding its biological activity and mechanism of action is limited in

publicly accessible scientific databases.

Discovery and History
The natural product 6,8-Cyclo-1,4-eudesmanediol was first isolated from the branches of the

swamp mahogany tree, Eucalyptus robusta Smith. The assignment of its characteristic 6,8-

cyclo-eudesmane skeleton marks it as a structurally interesting member of the large

eudesmanoid family of sesquiterpenes. The CAS Registry Number for this compound is

213769-80-3, suggesting its initial characterization likely occurred in the late 1990s or early

2000s. The specific researchers and the detailed historical context of its discovery are not

readily available in prominent natural product databases.
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Physicochemical Properties
A summary of the key physicochemical properties of 6,8-Cyclo-1,4-eudesmanediol is
presented in Table 1. This data is compiled from various chemical databases and commercial

supplier information.

Property Value

Molecular Formula C₁₅H₂₆O₂

Molecular Weight 238.37 g/mol

CAS Number 213769-80-3

Appearance White to off-white solid (predicted)

Solubility
Soluble in methanol, ethanol, DMSO, and other

organic solvents

Table 1: Physicochemical Properties of 6,8-Cyclo-1,4-eudesmanediol

Spectroscopic Data
The structural elucidation of 6,8-Cyclo-1,4-eudesmanediol was accomplished through a

combination of spectroscopic techniques. While the original publication containing the primary

spectra is not widely accessible, predicted and database-deposited spectral data are

summarized in Table 2.
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Note: The complete and verified ¹H and ¹³C

NMR data from the primary literature is not

currently available. The provided data for C4 is

from a public database and should be used with

caution.

Table 2: NMR Spectroscopic Data for 6,8-Cyclo-1,4-eudesmanediol

Experimental Protocols
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Detailed experimental protocols for the original isolation and characterization of 6,8-Cyclo-1,4-
eudesmanediol are not available. However, a general workflow for the isolation of eudesmane

sesquiterpenoids from plant material is described below. This protocol is based on common

methodologies in natural product chemistry.

Plant Material (Eucalyptus robusta branches) Solvent Extraction
(e.g., MeOH or EtOH)

Liquid-Liquid Partition
(e.g., Hexane, EtOAc, BuOH)

Column Chromatography
(Silica Gel, Sephadex)

Preparative HPLC
(Reversed-Phase)

Pure 6,8-Cyclo-1,4-
eudesmanediol

Click to download full resolution via product page

Caption: Generalized workflow for the isolation of sesquiterpenoids.

Detailed Steps:

Extraction: Dried and powdered plant material is exhaustively extracted with a polar solvent

such as methanol or ethanol at room temperature. The solvent is then removed under

reduced pressure to yield a crude extract.

Partitioning: The crude extract is suspended in water and sequentially partitioned with

solvents of increasing polarity (e.g., n-hexane, ethyl acetate, and n-butanol) to separate

compounds based on their polarity.

Column Chromatography: The ethyl acetate fraction, which typically contains

sesquiterpenoids, is subjected to column chromatography on silica gel, eluting with a

gradient of n-hexane and ethyl acetate. Fractions are collected and monitored by thin-layer

chromatography (TLC).

Further Purification: Fractions containing the compound of interest are further purified using

size-exclusion chromatography (e.g., Sephadex LH-20) and/or preparative high-performance

liquid chromatography (HPLC) on a reversed-phase column (e.g., C18) to yield the pure

compound.

Structure Elucidation: The structure of the isolated compound is then determined using

spectroscopic methods, including ¹H NMR, ¹³C NMR, COSY, HMQC, HMBC, and mass

spectrometry.
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Biological Activity and Signaling Pathways
Currently, there is a lack of peer-reviewed studies detailing the biological activity and potential

signaling pathways of 6,8-Cyclo-1,4-eudesmanediol. Some commercial suppliers suggest

potential anti-inflammatory and bile acid metabolism regulatory activities, but the primary

research supporting these claims is not specified.

For context, other eudesmane sesquiterpenoids have demonstrated a range of biological

activities. For instance, the related compound β-eudesmol has been reported to inhibit

angiogenesis, potentially through the blockade of the ERK signaling pathway, and to induce

apoptosis in cancer cells via the JNK signaling pathway. A hypothetical signaling pathway,

based on the activity of related compounds, is depicted below. It is crucial to note that this is a

generalized representation and has not been experimentally validated for 6,8-Cyclo-1,4-
eudesmanediol.
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Caption: Hypothetical signaling pathway for a eudesmane sesquiterpenoid.

Conclusion and Future Directions
6,8-Cyclo-1,4-eudesmanediol is a structurally unique natural product isolated from Eucalyptus

robusta. Despite its intriguing chemical structure, there is a significant gap in the publicly

accessible scientific literature regarding its discovery, detailed characterization, and biological

functions. Future research should focus on re-isolating or synthesizing this compound to

conduct comprehensive spectroscopic analysis and to explore its potential therapeutic

activities. In particular, screening for anti-inflammatory, anticancer, and antimicrobial properties,

followed by mechanistic studies to elucidate its molecular targets and signaling pathways,

would be of significant value to the drug discovery and development community.
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To cite this document: BenchChem. [Unraveling 6,8-Cyclo-1,4-eudesmanediol: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b206537#discovery-and-history-of-6-8-cyclo-1-4-
eudesmanediol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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